molecular formula C8H6INO2S2 B8577050 6-Iodo-2-(methylsulfonyl)benzo[d]thiazole

6-Iodo-2-(methylsulfonyl)benzo[d]thiazole

Cat. No.: B8577050
M. Wt: 339.2 g/mol
InChI Key: MUTXNECFZVBCMH-UHFFFAOYSA-N
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Description

6-Iodo-2-(methylsulfonyl)benzo[d]thiazole is a useful research compound. Its molecular formula is C8H6INO2S2 and its molecular weight is 339.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H6INO2S2

Molecular Weight

339.2 g/mol

IUPAC Name

6-iodo-2-methylsulfonyl-1,3-benzothiazole

InChI

InChI=1S/C8H6INO2S2/c1-14(11,12)8-10-6-3-2-5(9)4-7(6)13-8/h2-4H,1H3

InChI Key

MUTXNECFZVBCMH-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=NC2=C(S1)C=C(C=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred, room temperature solution of 6-iodo-2-(methylthio)benzo[d]thiazole (Reference Example 6b, 1.22 g, 4.0 mmol) in acetic acid (100 mL) was added dropwise a solution of potassium permanganate (0.190 g, 1.2 mmol) in water (60 mL). The reaction mixture was stirred at room temperature for 68 hours, then quenched with aqueous sodium sulfite. The resulting mixture was vigorously stirred at room temperature overnight. The resulting precipitate was collected by filtration and rinsed with water. The solid was dissolved in ethyl acetate, dried (MgSO4), and filtered. The filtrate was concentrated under reduced pressure to provide 6-iodo-2-(methylsulfonyl)benzo[d]thiazole. 1H NMR (300 MHz, CDCl3) δ ppm 3.41 (s, 3H), 7.93 (d, J=1 Hz, 2H), 8.38 (t, J=1 Hz, 1H); MS(DCI/NH3) m/z 340 (M+H)−, 357 (M+NH4)+.
Quantity
1.22 g
Type
reactant
Reaction Step One
Quantity
0.19 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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